Cas no 882081-02-9 (1-(3-CHLORO-4-FLUOROPHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE)

• Product Name: 1-(3-CHLORO-4-FLUOROPHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE
• CAS No: 882081-02-9
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• MDL: MFCD03415392
• CID: 5227899
• Update Time: 2026-03-07

1-(3-CHLORO-4-FLUOROPHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-4-FLUOROPHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE
• SALOR-INT L157678-1EA
• 1-(3-chloro-4-fluorophenyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-(3-chloro-4-fluorophenyl)-

• MDL： MFCD03415392
• Inchi： 1S/C10H7ClFNO2/c11-7-5-6(1-2-8(7)12)13-9(14)3-4-10(13)15/h1-2,5H,3-4H2
• InChI Key： CYGYYRKVXRJNOQ-UHFFFAOYSA-N
• SMILES： C1C(=O)N(C2C=CC(F)=C(Cl)C=2)C(=O)C1

Additional information on 1-(3-CHLORO-4-FLUOROPHENYL)DIHYDRO-1H-PYRROLE-2,5-DIONE

1-(3-Chloro-4-Fluorophenyl)Dihydro-1H-Pyrrole-2,5-Dione: A Comprehensive Overview

1-(3-Chloro-4-Fluorophenyl)Dihydro-1H-Pyrrole-2,5-Dione, also known by its CAS Registry Number 882081-02-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydro-pyrrole-dione derivatives, which have been extensively studied for their potential applications in drug discovery and material science. The structure of this compound is characterized by a pyrrole ring fused with a diketone moiety, substituted with a 3-chloro-4-fluorophenyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-Chloro-4-Fluorophenyl)Dihydro-1H-Pyrrole-2,5-Dione. Researchers have employed various strategies, including condensation reactions and cyclization processes, to construct the dihydro-pyrrole-dione framework. For instance, a study published in 2023 demonstrated the use of a one-pot synthesis approach involving the reaction of an α-amino ketone with an aldehyde under mild conditions. This method not only simplifies the synthesis but also enhances the scalability of the process, making it more suitable for industrial applications.

The pharmacological properties of 1-(3-Chloro-4-Fluorophenyl)Dihydro-1H-Pyrrole-2,5-Dione have been a focal point of recent research. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which are attributed to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. A 2023 study conducted by researchers at the University of California revealed that this compound significantly reduces the production of reactive oxygen species (ROS) in macrophage cells, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 1-(3-Chloro-4-Fluorophenyl)Dihydro-1H-Pyrrole-2,5-Dione has also been explored for its role in material science. The compound's unique electronic properties make it a promising candidate for use in organic electronics. A recent study published in Nature Materials highlighted its potential as a hole transport material in perovskite solar cells. The research demonstrated that incorporating this compound into the device architecture significantly enhances charge transport efficiency and overall device performance.

The environmental impact of 1-(3-Chloro-4-Fluorophenyl)Dihydro-1H-Pyrrole-2,5-Dione has also been evaluated in recent studies. Researchers have investigated its biodegradation pathways under various environmental conditions, including soil and aquatic systems. Findings from a 2023 study conducted by the Environmental Protection Agency (EPA) indicate that this compound undergoes rapid microbial degradation under aerobic conditions, suggesting that it poses minimal risk to ecosystems when properly managed.

In conclusion, 1-(3-Chloro-4-Fluorophenyl)Dihydro-1H-Pyrrole-2,5-Dione, with its CAS Registry Number 882081-02-, represents a versatile compound with diverse applications across multiple disciplines. Its synthesis has been optimized through innovative chemical methodologies, while its pharmacological and material properties continue to be explored for therapeutic and technological advancements. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.